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Compound of Interest

Compound Name: 6-Amino-1,3-dipropyluracil

Cat. No.: B015783

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 6-Amino-1,3-
dipropyluracil. Adherence to these protocols is essential for ensuring a safe laboratory
environment and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Amino-1,3-dipropyluracil is classified as harmful if swallowed (Acute Toxicity, Oral -
Category 4) and can cause skin, eye, and respiratory irritation.[1][2][3] The to start with the
most important known symptoms and effects are described in the labelling and/or in section 11
of the safety data sheet.[4] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Standard
Safety glasses with side- Conforming to EN166 (EU) or
Eye Protection shields or tightly fitting safety NIOSH (US) approved
goggles.[4][5] standards.[4]

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber). Regulation (EU) 2016/425 and

Hand Protection ) )
Gloves must be inspected prior  the standard EN 374.[4]

to use.[4][5]

For nuisance exposures, use
type P95 (US) or type P1 (EU

EN 143) particle respirator. For
NIOSH (US) or CEN (EU)

Respiratory Protection higher-level protection, use
approved.[4]

type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Laboratory coat, long-sleeved ]
) ) ) ) Appropriate for the scale of the
Body Protection jacket, or disposable chemical- )
. operation.
resistant coveralls.[6]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain the
chemical's integrity.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of
dust and aerosols.[4][5]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]
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Storage:

» Store in a cool, dry, and well-ventilated place.[4][8]

o Keep the container tightly closed.[2][4][9]

o Store away from incompatible materials, such as strong oxidizing agents.[9]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

Table 2: First-Aid Measures

Exposure Route

Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

[9]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[4][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4][9]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get medical
help.[4][7][9]

Spill Response:

o Evacuate personnel from the spill area.

o Ensure adequate ventilation.

o Wear appropriate PPE as outlined in Table 1.
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e Avoid dust formation.[4]
e Sweep up the spilled material and place it into a suitable, closed container for disposal.[4]
e Do not let the product enter drains.[4]

Disposal Plan

Proper disposal of 6-Amino-1,3-dipropyluracil and its containers is crucial to prevent
environmental contamination.

Waste Disposal:

» Dispose of the chemical by offering surplus and non-recyclable solutions to a licensed
disposal company.[4]

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[4]

o Contaminated packaging should be disposed of as unused product.[4]

o Always dispose of contents and containers in accordance with local, regional, national, and
international regulations.

Below is a workflow diagram illustrating the key handling and emergency procedures.

Caption: Workflow for handling and emergency procedures for 6-Amino-1,3-dipropyluracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-amino-1-3-dipropyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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